Cas no 89641-97-4 (7-nitro-1,2-benzothiazole)

7-nitro-1,2-benzothiazole structure
7-nitro-1,2-benzothiazole structure
Product Name:7-nitro-1,2-benzothiazole
CAS No:89641-97-4
MF:C7H4N2O2S
MW:180.183859825134
CID:1943240
PubChem ID:198656
Update Time:2025-04-21

7-nitro-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 7-nitro-1,2-benzothiazole
    • 1,2-benzisothiazole, 7-nitro-
    • 7-Nitro-1,2-benzisothiazole
    • DTXSID30237802
    • DTXCID40160293
    • DS-017104
    • CCRIS 6350
    • AKOS006372685
    • SCHEMBL5441566
    • XYFHXKUXMXHTPU-UHFFFAOYSA-N
    • 89641-97-4
    • 7-nitrobenzisothiazole
    • BRN 1073803
    • X6DYU86MKS
    • Inchi: 1S/C7H4N2O2S/c10-9(11)6-3-1-2-5-4-8-12-7(5)6/h1-4H
    • InChI Key: XYFHXKUXMXHTPU-UHFFFAOYSA-N
    • SMILES: S1C2C(=CC=CC=2C=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 179.999
  • Monoisotopic Mass: 179.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • Density: 1.525
  • Boiling Point: 247.2°C at 760 mmHg
  • Flash Point: 103.3°C
  • Refractive Index: 1.729
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